1-Phenyl-1h-pyrazolo[3,4-d]pyrimidine-4-carbonitrile

• IUPAC Name: 1-phenylpyrazolo[3,4-d]pyrimidine-4-carbonitrile
• InChI: InChI=1S/C12H7N5/c13-6-11-10-7-16-17(12(10)15-8-14-11)9-4-2-1-3-5-9/h1-5,7-8H
• InChI Key: LGGKAYYYLDMGJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=NC=NC(=C3C=N2)C#N
• Molecular Formula: C12H7N5
• DSSTOX Substance ID: DTXSID10983714
• Molecular Weight: 221.22 g/mol
• CAS RN: 65143-08-0

Description

1-Phenyl-1h-pyrazolo[3,4-d]pyrimidine-4-carbonitrile is a chemical compound with the molecular formula C12H7N5. It is a part of the pyrazolo[3,4-d]pyrimidine class of compounds, which are known to exhibit various biological activities.

Synthesis Analysis

The synthesis of pyrazolo[3,4-d]pyrimidines involves reactions of 5-amino-1-phenyl-1H-pyrazole derivatives with N-substituted isatins. The reaction of N-substituted isatins with 5-amino-1-phenyl-1H-pyrazole-4-carboxamide in refluxing methanol in the presence of excess sodium methoxide led to cyclocondensation.

Molecular Structure Analysis

The molecular structure of 1-Phenyl-1h-pyrazolo[3,4-d]pyrimidine-4-carbonitrile is characterized by a pyrazolo[3,4-d]pyrimidine core, which is a bicyclic system consisting of a pyrazole ring fused with a pyrimidine ring.

Chemical Reactions Analysis

Pyrazolo[3,4-d]pyrimidines are known to exhibit various chemical reactions. For instance, they can undergo reactions with 5-amino-1-phenyl-1H-pyrazole-4-carboxamide to form cyclocondensation products.

Scientific Research Applications

• Antibacterial Agents : 1-Phenyl-1h-pyrazolo[3,4-d]pyrimidine-4-carbonitrile derivatives have been synthesized and evaluated for their antibacterial activity. These compounds have shown significant inhibitory effects against various pathogenic bacteria, suggesting their potential as antibacterial agents (Rahmouni et al., 2014), (Beyzaei et al., 2017).

• Antifungal and Anticancer Properties : Some derivatives of 1-Phenyl-1h-pyrazolo[3,4-d]pyrimidine-4-carbonitrile have been synthesized and evaluated for their potential cytotoxicity against cancer cells, showing significant effects in certain cases. This highlights their potential application in cancer therapy (Abdel‐Latif et al., 2016).

• Corrosion Inhibition : Certain derivatives of 1-Phenyl-1h-pyrazolo[3,4-d]pyrimidine-4-carbonitrile have been studied for their corrosion inhibition properties, particularly on steel surfaces in acidic environments. This application is important in industrial chemistry and materials science (Abdel Hameed et al., 2020).

• Synthesis of Fused Heterocyclic Compounds : This compound serves as a precursor in the synthesis of various fused heterocyclic compounds. These synthesized compounds have diverse applications in medicinal and organic chemistry due to their structural complexity and biological activity (Hecht & Werner, 1973).

• Antioxidant Properties : Some derivatives have shown promising antioxidant activity, which could be beneficial in the development of new therapeutic agents or supplements (El‐Mekabaty, 2015).

Mechanism of Action

While the specific mechanism of action for 1-Phenyl-1h-pyrazolo[3,4-d]pyrimidine-4-carbonitrile is not mentioned in the search results, pyrazolo[3,4-d]pyrimidines have been reported to inhibit protein kinases, which are essential enzymes for controlling cell growth, differentiation, migration, and metabolism.

Future Directions

The future directions for research on 1-Phenyl-1h-pyrazolo[3,4-d]pyrimidine-4-carbonitrile could involve further exploration of its biological activities, particularly its potential as a protein kinase inhibitor. Additionally, the development of new synthetic methods and the investigation of its mechanism of action could also be areas of future research.